N-[4-(acetylamino)phenyl]-5-chloro-2-(prop-2-en-1-ylsulfanyl)pyrimidine-4-carboxamide

Specification

• Molecular Formula: C16H15ClN4O2S
• Molecular Weight: 362.8 g/mol
• IUPAC Name: N-(4-acetamidophenyl)-5-chloro-2-prop-2-enylsulfanylpyrimidine-4-carboxamide
• Standard InChI: InChI=1S/C16H15ClN4O2S/c1-3-8-24-16-18-9-13(17)14(21-16)15(23)20-12-6-4-11(5-7-12)19-10(2)22/h3-7,9H,1,8H2,2H3,(H,19,22)(H,20,23)
• Standard InChI Key: FWMLKQSVOKDPSA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=NC(=NC=C2Cl)SCC=C

Introduction

N-[4-(acetylamino)phenyl]-5-chloro-2-(prop-2-en-1-ylsulfanyl)pyrimidine-4-carboxamide is a synthetic organic compound featuring a pyrimidine core, a six-membered heterocyclic ring containing two nitrogen atoms. This compound is characterized by its complex molecular structure, which includes an acetylamino group and a chloro substituent, enhancing its reactivity and potential pharmacological applications. The presence of a propylene sulfide functionality further contributes to its unique chemical properties and biological activities.

Synthesis Methods

The synthesis of N-[4-(acetylamino)phenyl]-5-chloro-2-(prop-2-en-1-ylsulfanyl)pyrimidine-4-carboxamide can be achieved through various synthetic routes, each with advantages in terms of yield, complexity, and scalability. Common methods include:

• Nucleophilic Substitution: Involves replacing a leaving group with a nucleophile.

• Condensation Reactions: Combine two molecules with the loss of a small molecule.

• Cyclization Reactions: Form rings from linear precursors.

Biological Activities and Potential Applications

Preliminary studies suggest that N-[4-(acetylamino)phenyl]-5-chloro-2-(prop-2-en-1-ylsulfanyl)pyrimidine-4-carboxamide may exhibit various biological activities, although further research is necessary to elucidate its specific mechanisms of action and therapeutic potential. Potential applications include:

• Pharmacological Interventions: Targeting specific biological pathways.

• Medicinal Chemistry: Developing new drugs with enhanced efficacy.

Potential Application	Description
Pharmacological Interventions	Targeted Drug Action
Medicinal Chemistry	Drug Development

Interaction Studies

Understanding how N-[4-(acetylamino)phenyl]-5-chloro-2-(prop-2-en-1-ylsulfanyl)pyrimidine-4-carboxamide interacts with biological targets is crucial for its development. These studies may involve:

• Binding Assays: To determine affinity for specific receptors or enzymes.

• Cellular Assays: To assess effects on cell viability or signaling pathways.

Comparison with Similar Compounds

Several compounds share structural similarities with N-[4-(acetylamino)phenyl]-5-chloro-2-(prop-2-en-1-ylsulfanyl)pyrimidine-4-carboxamide, including:

• N-[4-(hydroxyphenyl)-5-chloro-pyrimidin]: Exhibits antimicrobial activity.

• 5-Chloro-N-[3-(dimethylamino)phenyl]pyrimidine: Shows anticancer properties.

• N-[4-(methoxyphenyl)-pyrimidine]: Possesses anti-inflammatory activity.

Compound Name	Structural Features	Biological Activity
N-[4-(hydroxyphenyl)-5-chloro-pyrimidin]	Hydroxy Group	Antimicrobial
5-Chloro-N-[3-(dimethylamino)phenyl]pyrimidine	Dimethylamino Substitution	Anticancer
N-[4-(methoxyphenyl)-pyrimidine]	Methoxy Group	Anti-inflammatory